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Compound of Interest

Compound Name: (S,R,S)-AHPC-C6-PEG3-C4-Cl

Cat. No.: B560586 Get Quote

An In-depth Technical Guide to the Molecular Weight of VH032-C6-PEG3-C4-Cl

This guide provides a detailed analysis of the molecular weight for the von Hippel-Lindau (VHL)

E3 ligase ligand conjugate, VH032-C6-PEG3-C4-Cl, a molecule of significant interest in the

development of Proteolysis Targeting Chimeras (PROTACs). This document is intended for

researchers, scientists, and professionals in the field of drug development.

Molecular Composition and Structure
The compound VH032-C6-PEG3-C4-Cl is a chemically synthesized molecule comprising a

VHL ligand (VH032) attached to a linker chain. The systematic name designates the specific

components that are assembled to form the final conjugate. The structure consists of the

VH032 moiety, followed by a 6-carbon alkyl chain (C6), a triethylene glycol unit (PEG3), a 4-

carbon alkyl chain (C4), and is terminated with a chlorine atom (Cl).

A vendor of this specific molecule, also known by the synonym (S,R,S)-AHPC-C6-PEG3-C4-Cl,
reports the definitive molecular weight and chemical formula for the entire assembled

conjugate.[1]

Component Molecular Weight Analysis
The total molecular weight of the final conjugate is derived from the sum of its constituent parts,

accounting for atoms lost during the chemical synthesis process (typically water molecules in

condensation reactions). The table below details the molecular weight of each individual

component.
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Component Chemical Formula
Molecular Weight (
g/mol )

Citation

VH032 C₂₄H₃₂N₄O₄S 472.60 [2][3][4]

C6 Linker (Hexane) C₆H₁₂ 84.16 [5][6]

PEG3 Linker

(Triethylene Glycol)
C₆H₁₄O₄ 150.17 [7][8]

C4 Linker (Butane) C₄H₈ 56.11 [9][10][11][12]

Chlorine Atom Cl 35.453 [13]

Complete Conjugate C₃₈H₅₉ClN₄O₇S 751.42 [1]

Visualization of Molecular Assembly
The logical relationship between the components of VH032-C6-PEG3-C4-Cl can be

represented as a linear assembly. The following diagram illustrates this structural sequence.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://broadpharm.com/product/BP-41576
https://www.medchemexpress.com/vh032.html
https://www.targetmol.com/compound/vh032
https://vpl.astro.washington.edu/spectra/c6h12.htm
https://your-online.ru/en/molar-molecular-weight/C6H12
https://portfolio-pplus.com/ProductSubs/DetailsPopup/145
https://en.wikipedia.org/wiki/Triethylene_glycol
https://www.convertunits.com/molarmass/C4H8
https://dbpedia.org/page/C4H8
https://en.wikipedia.org/wiki/C4H8
https://webbook.nist.gov/cgi/cbook.cgi?ID=C106989&Mask=200
https://www.chlorineinstitute.org/chlorine-chemical-properties
https://www.medchemexpress.com/E3%C2%A0ligase_Ligand-Linker_Conjugates_8.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b560586?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


VH032

C6 Linker

PEG3 Linker

C4 Linker

Chlorine

Click to download full resolution via product page

Logical structure of VH032-C6-PEG3-C4-Cl.

Experimental Determination of Molecular Weight
While the molecular weight can be calculated based on the chemical formula, it is

experimentally verified using analytical techniques. The standard and most accurate method for

determining the molecular weight of a novel compound like VH032-C6-PEG3-C4-Cl is mass

spectrometry.

Mass Spectrometry Protocol
Sample Preparation: A small quantity of the purified compound is dissolved in a suitable

volatile solvent, such as methanol or acetonitrile, to create a dilute solution.
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Ionization: The sample solution is introduced into the mass spectrometer. An ionization

technique, most commonly Electrospray Ionization (ESI), is used. ESI is a soft ionization

method that converts the analyte molecules in the solution into gas-phase ions without

significant fragmentation, which is crucial for determining the molecular weight of the intact

molecule.

Mass Analysis: The generated ions are guided into a mass analyzer (e.g., Time-of-Flight

(TOF), Quadrupole, or Orbitrap). The analyzer separates the ions based on their mass-to-

charge ratio (m/z).

Detection: The separated ions are detected, and a mass spectrum is generated, which plots

ion intensity versus the m/z ratio.

Data Interpretation: For the intact molecule, the spectrum will show a peak corresponding to

the molecular ion (e.g., [M+H]⁺ or [M+Na]⁺). The molecular weight (M) is then calculated

from the observed m/z value. High-resolution mass spectrometry (HRMS) can provide highly

accurate mass measurements, allowing for the confirmation of the elemental composition

and thus verifying the chemical formula.

The following diagram outlines the workflow for this experimental verification.
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Workflow for molecular weight determination.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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